Cas no 1448069-38-2 (1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine)

1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
- F6435-0584
- 1-((2,5-dimethoxyphenyl)sulfonyl)-3-(methylsulfonyl)pyrrolidine
- AKOS024558005
- 1448069-38-2
- 1-(2,5-dimethoxyphenyl)sulfonyl-3-methylsulfonylpyrrolidine
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- Inchi: 1S/C13H19NO6S2/c1-19-10-4-5-12(20-2)13(8-10)22(17,18)14-7-6-11(9-14)21(3,15)16/h4-5,8,11H,6-7,9H2,1-3H3
- InChI Key: DHLZOUYGYPKFAM-UHFFFAOYSA-N
- SMILES: S(C)(C1CN(CC1)S(C1C=C(C=CC=1OC)OC)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 349.06537967g/mol
- Monoisotopic Mass: 349.06537967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 107Ų
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6435-0584-100mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 100mg |
$248.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-5μmol |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-4mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-1mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-2mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-5mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-10mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-40mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 40mg |
$140.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-15mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F6435-0584-30mg |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine |
1448069-38-2 | 30mg |
$119.0 | 2023-09-09 |
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine Related Literature
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1. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Ping Tong Food Funct., 2020,11, 628-639
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
Additional information on 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine
Introduction to 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448069-38-2)
1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine, with the CAS number 1448069-38-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring functionalized with a benzenesulfonyl and a methanesulfonyl group. These functional groups contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.
The molecular structure of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine consists of a five-membered pyrrolidine ring, which is a common motif in many biologically active compounds. The presence of the benzenesulfonyl and methanesulfonyl groups imparts specific chemical and physical properties that can influence its interactions with biological targets. The dimethoxy substitution on the benzene ring further modulates its electronic and steric properties, enhancing its potential for selective binding to specific receptors or enzymes.
Recent studies have explored the biological activities of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulfonylpyrrolidine. One notable area of research is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This finding suggests that 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine could be a promising lead compound for the development of novel therapeutic agents targeting diseases associated with aberrant kinase activity.
In addition to its enzymatic inhibition properties, 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine has also been investigated for its anti-inflammatory effects. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators, which can lead to tissue damage and chronic inflammation. Research conducted by a team at the University of California demonstrated that this compound effectively reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings highlight the potential of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have revealed that it has low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.
The synthetic route to produce 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the pyrrolidine ring through a cycloaddition reaction followed by functionalization with the benzenesulfonyl and methanesulfonyl groups. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to improve the efficiency and scalability of the process.
In conclusion, 1-(2,5-dimethoxybenzenesulfonyl)-3-methanesulonylpyrrolidine (CAS No. 1448069-38-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in clinical settings.
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